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Compound of Interest

Compound Name: BRD6989

Cat. No.: B15610468

For Researchers, Scientists, and Drug Development Professionals

Abstract

BRD6989 is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8) and its
paralog CDK19.[1][2][3] By inhibiting these kinases, BRD6989 modulates the transcription of
key genes involved in the immune response. Notably, it has been shown to upregulate the
production of the anti-inflammatory cytokine Interleukin-10 (IL-10) in myeloid cells such as
dendritic cells and macrophages.[3][4][5] This document provides detailed protocols for the
preparation of a BRD6989 stock solution, along with essential information on its chemical
properties, mechanism of action, and a general experimental workflow for its application in cell-
based assays.

Chemical Properties and Storage

A comprehensive summary of the key chemical properties of BRD6989 is provided in the table
below. This information is critical for accurate preparation of stock solutions and for maintaining
the stability of the compound.
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Property Value Source
Molecular Formula Ci6H16Na4 [11[4116]
Molecular Weight 264.33 g/mol [1][2][4]116]
CAS Number 642008-81-9 [1][2][4]
Appearance Solid powder [6]

Purity =97% [41[5]

Proper storage of BRD6989 as a dry powder and as a stock solution is crucial to ensure its

stability and activity over time.

Storage Type Temperature Duration Source
Dry Powder -20°C Up to 3 years [3]
+4°C Short-term [4][6]

Stock Solution in 80°C Up to 1 year I

DMSO

-20°C

Up to 1 month

[2131[7]

Mechanism of Action: CDKS8/19 Inhibition and IL-10

Upregulation

BRD6989 exerts its biological effects by selectively inhibiting the kinase activity of CDK8 and

CDK19. These kinases are part of the Mediator complex, which plays a pivotal role in

regulating gene transcription. In myeloid cells, CDK8/19 acts as a negative regulator of IL-10
production. The inhibitory action of BRD6989 on CDK8/19 leads to a downstream signaling

cascade that ultimately enhances IL-10 expression. This involves the modulation of

transcription factors such as STAT1 and components of the AP-1 complex. Specifically,
BRD6989 has been shown to suppress the phosphorylation of STAT1 at serine 727 (Ser727).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BRD6989].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610468#how-to-prepare-a-stock-solution-of-
brd6989]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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